Cas no 2248322-05-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}propanoate
• CAS No: 2248322-05-4
• MF: C₂₂H₂₂ClN₃O₄
• MW: 427.880784511566
• CID: 6496570
• PubChem ID: 165976530
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• 2248322-05-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}propanoate
• EN300-6524313

• Inchi： 1S/C22H22ClN3O4/c23-17-7-5-16(6-8-17)15-25-13-11-24(12-14-25)10-9-20(27)30-26-21(28)18-3-1-2-4-19(18)22(26)29/h1-8H,9-15H2
• InChI Key： RJTWCNXDTORDOZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CCN(CCC(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1

Computed Properties

• Exact Mass: 427.1298839g/mol
• Monoisotopic Mass: 427.1298839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}propanoate (CAS No. 2248322-05-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}propanoate, identified by its CAS number 2248322-05-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a complex heterocyclic structure, which includes an isoindole moiety linked to a piperazine ring. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}propanoate is meticulously designed to interact with biological targets in a highly specific manner. The isoindole core is known for its stability and ability to engage with various enzymes and receptors, while the piperazine substituent enhances solubility and bioavailability. These features are particularly relevant in the context of modern drug design, where targeted action and minimal side effects are paramount.

In recent years, there has been growing interest in isoindole derivatives due to their potential applications in treating a wide range of diseases. Studies have demonstrated that isoindole-based compounds can modulate multiple signaling pathways, making them valuable tools for investigating disease mechanisms and developing novel therapeutic strategies. For instance, derivatives of this class have shown promise in the treatment of neurological disorders, cancer, and infectious diseases.

The chlorophenylmethyl group attached to the piperazine ring in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}propanoate further enhances its pharmacological profile. This substituent is known to improve binding affinity and metabolic stability, which are critical factors in drug efficacy. Additionally, the dioxo group (a carbonyl group linked to two other oxygen atoms) contributes to the compound's reactivity and potential for further chemical modifications.

Current research in the field of medicinal chemistry has highlighted the importance of structure-based drug design. Computational methods and high-throughput screening have enabled scientists to rapidly identify promising candidates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-[chlorophenyl)methyl]piperazin -1 - yl}propanoate (CAS No. 2248322 -05 -4). These approaches have led to the discovery of several novel compounds with therapeutic potential. For example, isoindole derivatives have been investigated for their ability to inhibit kinases and other enzymes involved in cancer progression.

The synthesis of 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - { 4 - [ ( 4 - chlorophenyl ) methyl ] piperazin - 1 - yl } propanoate ( CAS No . 2248322 -05 -4) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity. These methods include palladium-catalyzed cross-coupling reactions, which are essential for constructing complex heterocyclic frameworks.

One of the key challenges in drug development is optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The structural features of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - { [ ( 4 - chlorophenyl ) methyl ] piperazin - 1 - yl } propanoate ( CAS No . 2248322 .05 .04) contribute to its favorable ADME profile. The presence of polar functional groups enhances solubility in aqueous environments, while lipophilic substituents improve membrane permeability.

In vitro studies have revealed that this compound exhibits significant binding affinity for various biological targets. For example, it has been shown to interact with serotonin receptors (5-HT receptors), which are implicated in mood regulation and neurological disorders. Additionally , preliminary data suggest that it may modulate dopamine pathways , making it a potential candidate for treating conditions such as Parkinson's disease.

The potential therapeutic applications of 1 , 3 - dioxo _ _ _ _ _ _ _ _ _ _ _ _ _ _ hydro_ _ _ _ _ _ isoindol_ _ _ _ _ yl_ _ { [ ( _ chlorophenyl ) methyl ] piperazin_ _ yl } propanoate ( CAS No . _ _ _ _ _ _ _ _ ) are diverse . Beyond neurological disorders , this compound has shown promise in combating inflammation and oxidative stress , which are underlying mechanisms in many chronic diseases . Furthermore , its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system therapies.

Future research will focus on refining synthetic routes to improve scalability and cost-effectiveness. Additionally , preclinical studies will be conducted to evaluate safety profiles and dosing regimens before human trials can begin. Collaborations between academic institutions and pharmaceutical companies will be crucial in advancing this compound towards clinical application.